Yttrium oxide
Overview
Description
Yttrium oxide, also known as yttria, is a chemical compound with the formula Y₂O₃. It is an air-stable, white solid substance that is insoluble in water. This compound is known for its high thermal stability and resistance to water and alkalis, making it a key material in various high-temperature applications .
Scientific Research Applications
Yttrium oxide has a wide range of applications in scientific research, including:
Ceramics: It is used to stabilize zirconia in dental ceramics and other high-temperature ceramic materials.
Phosphors: This compound doped with europium is used in phosphors for color television tubes and LED lights.
Lasers: This compound is used as a host material for rare-earth dopants in solid-state lasers.
Biomedical Applications: This compound nanoparticles are used in drug delivery, biosensors, bioimaging, and anticancer therapies due to their high dielectric constant and thermal stability
Mechanism of Action
Target of Action
Yttrium oxide (Y2O3) is a rare earth metal oxide that has been used in various technical applications due to its higher dielectric constant and thermal stability . It is widely used as a host material for a variety of rare-earth dopants, biological imaging, and photodynamic therapies . It has also been used as a polarizer, phosphor, laser host material, and in the optoelectronic fields for cancer therapy, biosensor, and bioimaging .
Mode of Action
This compound nanoparticles interact with their targets in a variety of ways. For instance, they have been shown to exhibit bacteriostatic effects against gram-negative bacteria, attributed to their effectiveness against strains with thinner cell walls . In the field of optoelectronics, this compound’s interaction with light makes it a valuable component in devices such as lasers .
Pharmacokinetics
The pharmacokinetics of this compound, particularly in nanoparticle form, is a complex process that depends on various factors such as size, shape, and surface properties of the nanoparticles . .
Result of Action
The result of this compound’s action can vary depending on its application. For instance, in biomedical applications, this compound nanoparticles have shown potential antioxidant, anti-inflammatory, and anti-fibrotic effects against chronic pancreatitis . In optoelectronic applications, this compound can enhance the performance of devices such as lasers .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the stability of this compound nanoparticles in biological systems can be affected by factors such as pH and presence of proteins . In technical applications, factors such as temperature and pressure can influence the performance of this compound .
Safety and Hazards
Future Directions
Yttrium Oxide continues to be a topic of extensive research due to its unique properties and potential future applications. For example, researchers are investigating its use in advanced ceramics, particularly in high-temperature applications. It is also being studied for potential uses in energy storage devices and fuel cells .
Biochemical Analysis
Biochemical Properties
Yttrium oxide nanoparticles (Y2O3 NPs) have been found to interact with various biomolecules, leading to biochemical reactions . For instance, Y2O3 NPs have been observed to cause oxidative stress in mice, leading to an up-regulation of 60–87% of MDA while down-regulating 20–40% of GSH-PX and GSH content .
Cellular Effects
This compound has been found to have significant effects on various types of cells and cellular processes . For example, it has been observed to cause a significant concentration of Y2O3 NPs to accumulate in the lung, liver, kidney, and heart tissues of mice . This accumulation can influence cell function and impact cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of this compound is complex and involves several interactions at the molecular level . For instance, Y2O3 NPs have been observed to cause oxidative damage, which leads to a chronic inflammatory response .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time . For example, Y2O3 NPs have been found to accumulate in tissues over 30 days of exposure . This accumulation can have long-term effects on cellular function .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models . For example, a significant concentration of Y2O3 NPs was found to accumulate in the tissues of mice after exposure . This accumulation can lead to toxic or adverse effects at high doses .
Metabolic Pathways
This compound is involved in several metabolic pathways . For instance, Y2O3 NPs have been found to cause oxidative stress, which can affect metabolic flux or metabolite levels .
Transport and Distribution
This compound is transported and distributed within cells and tissues . For example, Y2O3 NPs have been found to accumulate in the lung, liver, kidney, and heart tissues of mice .
Subcellular Localization
The subcellular localization of this compound and its effects on activity or function are complex and involve several factors . For instance, Y2O3 NPs have been found to accumulate in tissues, which can affect their localization or accumulation .
Preparation Methods
Yttrium oxide can be synthesized through several methods, including:
Hydrothermal Processing: This method uses high-pressure and high-temperature conditions to crystallize this compound from aqueous solutions.
Precipitation Method: Yttrium salts are precipitated using a base, followed by calcination to yield this compound.
Carbon Dioxide Carbonization: Yttrium chloride is precipitated with sodium hydroxide, followed by carbonization with carbon dioxide to form yttrium carbonate, which is then calcined to produce this compound.
Chemical Reactions Analysis
Yttrium oxide undergoes various chemical reactions, including:
Oxidation: Yttrium metal reacts with oxygen to form this compound (4Y + 3O₂ → 2Y₂O₃).
Reduction: At high temperatures, this compound can be reduced by strong reducing agents to yield yttrium metal.
Reaction with Acids: this compound reacts with concentrated acids to form yttrium salts.
Comparison with Similar Compounds
Yttrium oxide is often compared with other rare-earth oxides such as:
Scandium Oxide (Sc₂O₃): Similar in thermal stability and used in high-temperature applications.
Lutetium Oxide (Lu₂O₃): Also used in phosphors and ceramics but has different optical properties.
Yttrium Aluminum Garnet (YAG): Used in lasers, but YAG is a more complex compound involving aluminum
This compound stands out due to its unique combination of high thermal stability, resistance to water and alkalis, and its versatility in various high-tech applications.
Properties
IUPAC Name |
oxygen(2-);yttrium(3+) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3O.2Y/q3*-2;2*+3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RUDFQVOCFDJEEF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[O-2].[O-2].[Y+3].[Y+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Y2O3, O3Y2 |
Source
|
| Record name | yttria | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Yttria | |
| Description | Chemical information link to Wikipedia. | |
| Record name | Yttrium(III) oxide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Yttrium(III)_oxide | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5051573 |
Source
|
| Record name | Yttrium oxide (Y2O3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5051573 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.810 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Pellets or Large Crystals, White solid insoluble in water; [Sax] |
Source
|
| Record name | Yttrium oxide | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Yttrium oxide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/2050 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
1314-36-9, 11130-29-3 |
Source
|
| Record name | Yttria | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001314369 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Yttrium oxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0011130293 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Yttrium oxide | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Yttrium oxide (Y2O3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5051573 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Yttrium oxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.244 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Yttrium oxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.849 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | YTTRIUM OXIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/X8071685XT | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
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